molecular formula C59H116N2O5 B13367079 Bis(2-butyloctyl) 10-(decan-5-yl(3-(dimethylamino)propyl)carbamoyl)nonadecanedioate

Bis(2-butyloctyl) 10-(decan-5-yl(3-(dimethylamino)propyl)carbamoyl)nonadecanedioate

Cat. No.: B13367079
M. Wt: 933.6 g/mol
InChI Key: CDTJVBJNPCEYEL-UHFFFAOYSA-N
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Description

Bis(2-butyloctyl) 10-(decan-5-yl(3-(dimethylamino)propyl)carbamoyl)nonadecanedioate is a complex organic compound with a unique structure that combines long alkyl chains and functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Bis(2-butyloctyl) 10-(decan-5-yl(3-(dimethylamino)propyl)carbamoyl)nonadecanedioate typically involves multiple steps, starting with the preparation of the core nonadecanedioate structure. This is followed by the introduction of the decan-5-yl(3-(dimethylamino)propyl)carbamoyl group and the attachment of the 2-butyloctyl groups. The reaction conditions often require specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to optimize efficiency and scalability. The use of advanced purification techniques, such as chromatography and crystallization, is essential to achieve the required quality standards for commercial applications.

Chemical Reactions Analysis

Types of Reactions

Bis(2-butyloctyl) 10-(decan-5-yl(3-(dimethylamino)propyl)carbamoyl)nonadecanedioate can undergo various chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

    Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles. The reaction conditions, such as temperature, pressure, and solvent choice, are critical to achieving the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

Bis(2-butyloctyl) 10-(decan-5-yl(3-(dimethylamino)propyl)carbamoyl)nonadecanedioate has a wide range of scientific research applications, including:

    Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

    Biology: Investigated for its potential as a bioactive compound with applications in drug discovery and development.

    Medicine: Explored for its therapeutic properties, including potential use as an antimicrobial or anticancer agent.

    Industry: Utilized in the formulation of specialty chemicals, such as surfactants, lubricants, and polymers.

Mechanism of Action

The mechanism of action of Bis(2-butyloctyl) 10-(decan-5-yl(3-(dimethylamino)propyl)carbamoyl)nonadecanedioate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to Bis(2-butyloctyl) 10-(decan-5-yl(3-(dimethylamino)propyl)carbamoyl)nonadecanedioate include:

    Bis(2-ethylhexyl) phthalate: A commonly used plasticizer with a similar long alkyl chain structure.

    Bis(2-butoxyethyl) adipate: Another plasticizer with similar functional groups and applications.

Uniqueness

What sets this compound apart is its unique combination of functional groups and long alkyl chains, which confer specific properties and potential applications not found in other similar compounds. This uniqueness makes it a valuable compound for research and industrial use.

Properties

Molecular Formula

C59H116N2O5

Molecular Weight

933.6 g/mol

IUPAC Name

bis(2-butyloctyl) 10-[decan-5-yl-[3-(dimethylamino)propyl]carbamoyl]nonadecanedioate

InChI

InChI=1S/C59H116N2O5/c1-9-15-21-32-41-53(39-18-12-4)51-65-57(62)47-36-29-25-23-27-34-43-55(59(64)61(50-38-49-60(7)8)56(45-20-14-6)46-31-17-11-3)44-35-28-24-26-30-37-48-58(63)66-52-54(40-19-13-5)42-33-22-16-10-2/h53-56H,9-52H2,1-8H3

InChI Key

CDTJVBJNPCEYEL-UHFFFAOYSA-N

Canonical SMILES

CCCCCCC(CCCC)COC(=O)CCCCCCCCC(CCCCCCCCC(=O)OCC(CCCC)CCCCCC)C(=O)N(CCCN(C)C)C(CCCC)CCCCC

Origin of Product

United States

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